Cas no 2171808-92-5 (1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile)

• Product Name: 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile
• CAS No: 2171808-92-5
• MF: C₁₀H₁₀ClNOS
• MW: 227.710500240326
• CID: 6104748
• PubChem ID: 165859538
• Update Time: 2025-06-15

1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile
• 1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)cyclopropane-1-carbonitrile
• EN300-1289888
• 2171808-92-5

• Inchi： 1S/C10H10ClNOS/c11-9-2-1-8(13-9)5-14-7-10(6-12)3-4-10/h1-2H,3-5,7H2
• InChI Key： RBHVQLWRYZZYHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC2(C#N)CC2)O1

Computed Properties

• Exact Mass: 227.0171628g/mol
• Monoisotopic Mass: 227.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2Ų

Additional information on 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile

Research Brief on 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile (CAS: 2171808-92-5)

The compound 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile (CAS: 2171808-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile, which combines a furan ring with a cyclopropane-carbonitrile moiety. The presence of the chlorofuran group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory activity against protein kinases implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile and the kinase active site, revealing a high affinity and selectivity profile. These findings suggest its potential as a lead compound for further optimization in anticancer drug discovery.

Another area of interest is the compound's role in modulating oxidative stress pathways. Preliminary data from a 2024 study indicate that derivatives of 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile exhibit significant antioxidant properties, potentially offering therapeutic benefits in neurodegenerative diseases. The study employed cellular models to assess the compound's ability to scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile. Recent pharmacokinetic studies have identified issues related to its metabolic stability and bioavailability, prompting researchers to explore structural modifications to enhance its drug-like properties. Advances in prodrug strategies and formulation technologies are being investigated to address these limitations.

In conclusion, 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are focused on elucidating its mechanism of action, improving its pharmacological profile, and expanding its applications in treating various diseases. Future studies will likely explore its utility in combination therapies and targeted drug delivery systems.